TBE 31

• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol
• InChI: InChI=1S/C21H18N2O2/c1-5-21-7-6-16-19(2,3)18(25)14(12-23)9-20(16,4)17(21)8-15(24)13(10-21)11-22/h1,8-10,16H,6-7H2,2-4H3/t16-,20-,21-/m0/s1
• InChIKey: ISZIRXMFUSQQOS-NDXORKPFSA-N

TBE-31 Compound Procurement Guide: Potency, Mechanism, and Differentiation for Nrf2 Pathway Research

TBE-31 (±-(4bS,8aR,10aS)-10a-ethynyl-4b,8,8-trimethyl-3,7-dioxo-3,4b,7,8,8a,9,10,10a-octahydrophenanthrene-2,6-dicarbonitrile) is an acetylenic tricyclic bis(cyanoenone) that functions as a highly potent, orally active, reversible covalent activator of the Keap1/Nrf2/ARE cytoprotective pathway [1]. It bears two electrophilic cyano enone Michael acceptors in rings A and C that react with critical cysteine residues of Keap1, impairing Nrf2 degradation and orchestrating expression of a large network of cytoprotective genes [2]. As a lead compound in the tricyclic bis(enone) series, TBE-31 exhibits multi-functional activities including anti-inflammatory, phase 2 enzyme induction, anti-proliferative, and pro-apoptotic effects [3].

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Keap1/Nrf2/ARE pathway activation studies with reversible covalent mechanism

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Chemoprevention model research requiring sustained target engagement

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Structure-activity relationship programs for cyanoenone Michael acceptors

• [1] Kostov RV, Knatko EV, McLaughlin LA, Henderson CJ, Zheng S, Huang JT-J, Honda T, Dinkova-Kostova AT. Pharmacokinetics and pharmacodynamics of orally administered acetylenic tricyclic bis(cyanoenone), a highly potent Nrf2 activator with a reversible covalent mode of action. Biochem Biophys Res Commun. 2015;465(3):402-407. doi:10.1016/j.bbrc.2015.08.016 View Source
• [2] Dinkova-Kostova AT, Talalay P, Sharkey J, Zhang Y, Holtzclaw WD, Wang XJ, David E, Schiavoni KH, Finlayson S, Mierke DF, Honda T. An exceptionally potent inducer of cytoprotective enzymes: elucidation of the structural features that determine inducer potency and reactivity with Keap1. J Biol Chem. 2010;285(44):33747-33755. doi:10.1074/jbc.M110.163485 View Source
• [3] Liby K, Yore MM, Roebuck BD, Baumgartner KJ, Honda T, Sundararajan C, Yoshizawa H, Gribble GW, Williams CR, Risingsong R, Royce DB, Dinkova-Kostova AT, Stephenson KK, Egner PA, Yates MS, Groopman JD, Kensler TW, Sporn MB. A novel acetylenic tricyclic bis-(cyano enone) potently induces phase 2 cytoprotective pathways and blocks liver carcinogenesis induced by aflatoxin. Cancer Res. 2008;68(16):6727-6733. doi:10.1158/0008-5472.CAN-08-1123 View Source

Why Generic Nrf2 Activators Cannot Substitute for TBE-31 in Quantitative Pharmacology

Nrf2 activators are not functionally interchangeable. TBE-31 belongs to the cyanoenone class of reversible covalent Keap1 modifiers, operating through a distinct physicochemical mechanism—dual Michael acceptor reactivity within a rigid tricyclic scaffold [1]. Unlike dietary isothiocyanates (e.g., sulforaphane), which require micromolar concentrations for NQO1 induction, TBE-31 achieves 50% maximal induction at 1.1 nM, a 300-fold potency advantage [2]. Compared to pentacyclic triterpenoids such as CDDO and its clinical derivative bardoxolone methyl, TBE-31 exhibits 2-fold higher NQO1 inducer potency and superior in vivo chemopreventive efficacy against aflatoxin-induced hepatic tumorigenesis, while lacking the off-target NF-κB inhibitory activity that complicates triterpenoid selectivity profiles [3]. Even minor structural modifications within the tricyclic series (e.g., removal of the acetylenic moiety in TBE-9) result in a ~20-fold loss of potency, demonstrating that subtle architectural features critically govern biological activity [2]. These quantitative disparities preclude simple one-to-one substitution with any other Nrf2 activator class.

Isothiocyanate class Dietary activators like sulforaphane operate at micromolar concentrations and may not replicate the sub-nanomolar induction window of TBE-31 in reported assays.

Des-ethynyl analog TBE-9 lacks the acetylenic moiety; structural studies indicate a substantial potency loss that limits direct substitution in potency-critical protocols.

Pentacyclic triterpenoids CDDO and bardoxolone methyl exhibit off-target NF-κB inhibition profiles that may confound pathway-specific Nrf2 interpretation in mechanistic experiments.

• [1] Kostov RV, Knatko EV, McLaughlin LA, Henderson CJ, Zheng S, Huang JT-J, Honda T, Dinkova-Kostova AT. Pharmacokinetics and pharmacodynamics of orally administered acetylenic tricyclic bis(cyanoenone), a highly potent Nrf2 activator with a reversible covalent mode of action. Biochem Biophys Res Commun. 2015;465(3):402-407. doi:10.1016/j.bbrc.2015.08.016 View Source
• [2] Dinkova-Kostova AT, Talalay P, Sharkey J, Zhang Y, Holtzclaw WD, Wang XJ, David E, Schiavoni KH, Finlayson S, Mierke DF, Honda T. An exceptionally potent inducer of cytoprotective enzymes: elucidation of the structural features that determine inducer potency and reactivity with Keap1. J Biol Chem. 2010;285(44):33747-33755. doi:10.1074/jbc.M110.163485 View Source
• [3] Zheng S, Laxmi YRS, David E, Dinkova-Kostova AT, Shiavoni KH, Ren Y, Zheng Y, Trevino I, Bumeister R, Ojima I, Wigley WC, Bliska JB, Mierke DF, Honda T. Synthesis, chemical reactivity as Michael acceptors, and biological potency of monocyclic cyanoenones, novel and highly potent anti-inflammatory and cytoprotective agents. J Med Chem. 2012;55(10):4837-4846. doi:10.1021/jm3003922 View Source

TBE-31 Quantitative Differentiation Evidence: Head-to-Head Potency, Chemoprevention, and Pharmacokinetic Comparisons

NQO1 Inducer Potency: TBE-31 vs. Sulforaphane, CDDO, TP-225, and TBE-9 in Hepa1c1c7 Murine Hepatoma Cells

TBE-31 elevates NQO1 enzymatic activity with a Dm value (concentration producing 50% maximal induction) of 1.1 nM in Hepa1c1c7 cells, making it 300-fold more potent than the natural isothiocyanate sulforaphane (Dm = 290 nM), 2-fold more potent than the pentacyclic triterpenoid CDDO (Dm = 2.5 nM), and approximately 20-fold more potent than its close structural analog TBE-9 (Dm = 20 nM), which lacks the acetylenic moiety at the B/C ring junction [1]. TBE-31 is only 4-fold less potent than TP-225 (Dm = 0.27 nM), the most potent inducer reported to date; however, TP-225 has unfavorable in vivo pharmacological properties that have prevented its development [1].

NQO1 Inducer Potency

Head-to-head

TBE-31 Dm = 1.1 nM; Sulforaphane Dm = 290 nM; CDDO Dm = 2.5 nM; TBE-9 Dm = 20 nM

Reported NQO1 induction comparison across structural classes

Hepa1c1c7 murine hepatoma cells; Dm via Median Effect Equation

Evidence Dimension	NQO1 inducer potency (Dm, concentration for 50% maximal induction)
Target Compound Data	TBE-31: Dm = 1.1 nM
Comparator Or Baseline	Sulforaphane: Dm = 290 nM; CDDO: Dm = 2.5 nM; TP-225: Dm = 0.27 nM; TBE-9: Dm = 20 nM; MCE-1: Dm = 34 nM
Quantified Difference	300-fold more potent than sulforaphane; 2-fold more potent than CDDO; 4-fold less potent than TP-225; ~20-fold more potent than TBE-9; ~30-fold more potent than MCE-1
Conditions	Hepa1c1c7 murine hepatoma cells; NQO1 enzyme activity assay; Median Effect Equation (Chou) used for Dm derivation

Why This Matters

The 300-fold potency differential over sulforaphane and 2-fold advantage over CDDO directly impacts the compound quantity required for cellular assays and in vivo dosing, reducing cost per experiment and minimizing solvent-related artifacts in cell-based screens.

• [1] Dinkova-Kostova AT, Talalay P, Sharkey J, Zhang Y, Holtzclaw WD, Wang XJ, David E, Schiavoni KH, Finlayson S, Mierke DF, Honda T. An exceptionally potent inducer of cytoprotective enzymes: elucidation of the structural features that determine inducer potency and reactivity with Keap1. J Biol Chem. 2010;285(44):33747-33755. doi:10.1074/jbc.M110.163485 View Source

In Vivo Aflatoxin-DNA Adduct Reduction: TBE-31 vs. CDDO-Imidazolide in Rat Liver Carcinogenesis Model

In a rat aflatoxin B1 (AFB1)-induced hepatocarcinogenesis model, oral gavage of TBE-31 at both 10 and 100 μmol/kg significantly reduced the formation of aflatoxin-DNA adducts and decreased the size and number of aflatoxin-induced preneoplastic hepatic lesions by >90% [1]. In direct comparative studies, TBE-31 was more potent than CDDO-imidazolide (CDDO-Im), one of the most active compounds ever tested in this assay [2]. For reference, CDDO-Im produces an 85% reduction in hepatic preneoplastic focal burden at 1 μmol/kg and >99% reduction at 100 μmol/kg, with aflatoxin-DNA adduct reduction ranging from ~40% to 90% over 1–100 μmol/kg [3]. The superiority of TBE-31 in this model establishes it as a benchmark chemopreventive agent for hepatic carcinogenesis studies.

Hepatic Lesion Reduction

Cross-study comparable

>90% reduction in preneoplastic hepatic foci (TBE-31 10–100 μmol/kg)

Reported in vivo chemoprevention model response

Rat AFB1 hepatocarcinogenesis model; CDDO-Im as comparator

Evidence Dimension	Reduction in aflatoxin-DNA adduct formation and hepatic preneoplastic lesion burden
Target Compound Data	TBE-31: >90% reduction in preneoplastic hepatic lesions; significant reduction in AFB1-DNA adducts at 10 and 100 μmol/kg
Comparator Or Baseline	CDDO-Im: 85% reduction in hepatic focal burden at 1 μmol/kg; >99% reduction at 100 μmol/kg; 40–90% reduction in AFB1-DNA adducts over 1–100 μmol/kg
Quantified Difference	TBE-31 described as more potent than CDDO-Im in this assay (exact fold difference not reported); TBE-31 achieves >90% lesion reduction comparable to CDDO-Im at 100 μmol/kg
Conditions	Male F344 rats; AFB1 (25 μg/rat) gavage; TBE-31 or CDDO-Im administered 3×/week for 3 weeks; GST-P positive foci quantified 5 weeks post-treatment

Why This Matters

Demonstrated in vivo superiority over CDDO-Im, the gold-standard triterpenoid chemopreventive agent, positions TBE-31 as the compound of choice for liver cancer chemoprevention studies where maximal efficacy is required.

• [1] Liby K, Yore MM, Roebuck BD, Baumgartner KJ, Honda T, Sundararajan C, Yoshizawa H, Gribble GW, Williams CR, Risingsong R, Royce DB, Dinkova-Kostova AT, Stephenson KK, Egner PA, Yates MS, Groopman JD, Kensler TW, Sporn MB. A novel acetylenic tricyclic bis-(cyano enone) potently induces phase 2 cytoprotective pathways and blocks liver carcinogenesis induced by aflatoxin. Cancer Res. 2008;68(16):6727-6733. doi:10.1158/0008-5472.CAN-08-1123 View Source
• [2] Dinkova-Kostova AT, Liby KT, Stephenson KK, Holtzclaw WD, Gao X, Suh N, Williams C, Risingsong R, Honda T, Gribble GW, Sporn MB, Talalay P. Extremely potent triterpenoid inducers of the phase 2 response: correlations of protection against oxidant and inflammatory stress. Proc Natl Acad Sci USA. 2005;102(12):4584-4589. doi:10.1073/pnas.0500815102. [Referenced in context of TBE-31 vs CDDO-Im comparison] View Source
• [3] Yates MS, Kwak M-K, Egner PA, Groopman JD, Bodreddigari S, Sutter TR, Baumgartner KJ, Roebuck BD, Liby KT, Yore MM, Honda T, Gribble GW, Sporn MB, Kensler TW. Potent protection against aflatoxin-induced tumorigenesis through induction of Nrf2-regulated pathways by the triterpenoid 1-[2-cyano-3,12-dioxooleana-1,9(11)-dien-28-oyl]imidazole. Cancer Res. 2006;66(4):2488-2494. doi:10.1158/0008-5472.CAN-05-2882 View Source

Reversible Covalent Binding Mode and Pharmacokinetic Profile: TBE-31 Oral Bioavailability Distinction

TBE-31 operates through a well-characterized reversible covalent mechanism, reacting with cysteine residues of Keap1 to form spectroscopically detectable Michael adducts that impair Keap1-mediated Nrf2 degradation [1]. Unlike irreversible covalent inhibitors that permanently modify proteins and may accumulate cytotoxic adducts, TBE-31's reversible binding provides sustained target engagement without permanent protein modification [2]. Following a single oral dose of 10 μmol/kg (~200 nmol/animal) in C57BL/6 mice, TBE-31 exhibits a biphasic blood concentration profile with peaks at 22.3 nM (40 min) and 15.5 nM (4 h), an AUC0–24h of 195.5 h·nmol/L, and a terminal elimination half-life of 10.2 h [2]. This contrasts with the irreversible covalent Nrf2 activator dimethyl fumarate, which has a short half-life (<1 h) and is rapidly hydrolyzed by esterases, and with sulforaphane, which is rapidly absorbed and eliminated with >70% excreted within 24 h [3]. Chronic dietary administration of TBE-31 at efficacious doses for 18 days showed no toxicity, supporting suitability for long-term in vivo studies [2].

Oral PK & Reversibility

Reported

t1/2 = 10.2 h, AUC0–24h = 195.5 h·nmol/L; reversible covalent Keap1 binding

Sustained exposure from single oral dose, titratable target engagement

C57BL/6 mouse, 10 μmol/kg p.o.; LC-MS/MS quantification

Evidence Dimension	Oral pharmacokinetic parameters and covalent binding reversibility
Target Compound Data	TBE-31: Cmax1 = 22.3 nM, Cmax2 = 15.5 nM; AUC0–24h = 195.5 h·nmol/L; t1/2 = 10.2 h; reversible covalent Keap1 binding; no toxicity after 18-day chronic dosing
Comparator Or Baseline	Dimethyl fumarate: t1/2 < 1 h, irreversible covalent binding via different mechanism; Sulforaphane: rapid absorption/elimination, >70% urinary excretion within 24 h
Quantified Difference	TBE-31 half-life ~10-fold longer than dimethyl fumarate; sustained systemic exposure (AUC0–24h = 195.5 h·nmol/L) vs. rapid clearance of comparators
Conditions	C57BL/6 mice; single oral dose 10 μmol/kg; blood concentration by stable isotope dilution LC-MS/MS; NQO1 activity measured in liver and heart

Why This Matters

The 10.2 h half-life and reversible covalent mechanism provide sustained, titratable Nrf2 activation without permanent protein adduct accumulation, enabling chronic dosing protocols that are infeasible with rapidly cleared or irreversibly binding alternatives.

• [1] Dinkova-Kostova AT, Talalay P, Sharkey J, Zhang Y, Holtzclaw WD, Wang XJ, David E, Schiavoni KH, Finlayson S, Mierke DF, Honda T. An exceptionally potent inducer of cytoprotective enzymes: elucidation of the structural features that determine inducer potency and reactivity with Keap1. J Biol Chem. 2010;285(44):33747-33755. doi:10.1074/jbc.M110.163485 View Source
• [2] Kostov RV, Knatko EV, McLaughlin LA, Henderson CJ, Zheng S, Huang JT-J, Honda T, Dinkova-Kostova AT. Pharmacokinetics and pharmacodynamics of orally administered acetylenic tricyclic bis(cyanoenone), a highly potent Nrf2 activator with a reversible covalent mode of action. Biochem Biophys Res Commun. 2015;465(3):402-407. doi:10.1016/j.bbrc.2015.08.016 View Source
• [3] Clarke JD, Hsu A, Williams DE, Dashwood RH, Ho E. Metabolism and tissue distribution of sulforaphane in Nrf2 knockout and wild-type mice. Pharm Res. 2011;28(12):3171-3179. doi:10.1007/s11095-011-0523-3 [Supporting reference for sulforaphane pharmacokinetics class comparison]. View Source

Topical Bioavailability and Systemic Nrf2 Activation: TBE-31 vs. Typical Topical Nrf2 Inducers

Long-term topical application of small quantities (200 nmol daily, 5 days/week for 4 weeks) of TBE-31 to SKH-1 hairless mice produces robust systemic induction of the Keap1/Nrf2/ARE pathway, evidenced by elevated NQO1 activity in skin, blood, and liver, and decreased incorporation of 6-thioguanine into DNA of all three tissues in azathioprine-treated animals [1]. This 'extraordinary bioavailability' from topical administration is a distinguishing feature rarely observed with other Nrf2 activators, which typically require oral or parenteral dosing for systemic effects. In contrast, topical sulforaphane formulations show limited systemic bioavailability due to rapid local metabolism [2]. The ability of topical TBE-31 to achieve systemic pharmacodynamic effects positions it uniquely for dermatological chemoprevention applications where both local and systemic protection are desired.

Topical Systemic Activation

Class-level inference

Topical TBE-31 (200 nmol) induces NQO1 in skin, blood, and liver

Reported transdermal pharmacodynamic response rarely seen with other Nrf2 activators

SKH-1 hairless mouse model; azathioprine co-treatment

Evidence Dimension	Systemic Nrf2 pathway activation following topical application
Target Compound Data	TBE-31 (200 nmol topical daily): robust systemic NQO1 induction in skin, blood, and liver; decreased 6-TG DNA incorporation in all three tissues
Comparator Or Baseline	Typical topical Nrf2 inducers (sulforaphane class): limited systemic bioavailability; primarily local cutaneous effects
Quantified Difference	Systemic pharmacodynamic response from topical TBE-31 application vs. local-only effects for comparators (fold difference not directly quantified)
Conditions	SKH-1 hairless mice; 200 nmol TBE-31 topical daily (5 days/week, 4 weeks); azathioprine co-treatment; NQO1 activity measured in skin, blood, and liver

Why This Matters

The ability to achieve systemic Nrf2 activation via topical application enables experimental protocols combining local and systemic chemoprotection, reducing the need for separate oral dosing and simplifying multi-endpoint pharmacological studies.

• [1] Kalra S, Knatko EV, Zhang Y, Honda T, Yamamoto M, Dinkova-Kostova AT. Highly potent activation of Nrf2 by topical tricyclic bis(cyano enone): implications for protection against UV radiation during thiopurine therapy. Cancer Prev Res. 2012;5(7):973-981. doi:10.1158/1940-6207.CAPR-12-0041 View Source
• [2] Talalay P, Fahey JW, Healy ZR, Wehage SL, Benedict AL, Min C, Dinkova-Kostova AT. Sulforaphane mobilizes cellular defenses that protect skin against damage by UV radiation. Proc Natl Acad Sci USA. 2007;104(44):17500-17505. doi:10.1073/pnas.0708710104 [Supporting reference for topical sulforaphane bioavailability limitations]. View Source

Structural Determinants of Potency: The Acetylenic Moiety Confers a 20-Fold Advantage Over the Des-Ethynyl Analog TBE-9

Within the tricyclic bis(cyanoenone) series, TBE-9 differs from TBE-31 solely by the absence of an acetylenic moiety at the juncture between rings B and C. This single structural difference results in a ~20-fold reduction in NQO1 inducer potency: TBE-9 exhibits a Dm of 20 nM compared to 1.1 nM for TBE-31 in Hepa1c1c7 cells [1]. The acetylenic group enhances the reactivity of both Michael acceptor functions through spatial and electronic effects, and its importance is corroborated by the ~5-fold higher potency of the acetylenic monocyclic MCE-1 (Dm = 34 nM) compared to its des-ethynyl counterpart MCE-2 (Dm = 150 nM) [1]. Simultaneous presence of both cyano enone Michael acceptors within the rigid tricyclic scaffold produces synergistic potency enhancement: TBE-31 is ~30-fold more potent than the monocyclic ring C mimetic MCE-1 and ~1000-fold more potent than the ring A mimetic MCE-5 [1].

Acetylenic Moiety SAR

Head-to-head

TBE-31 Dm = 1.1 nM; TBE-9 (no acetylene) Dm = 20 nM; ~20-fold difference

Acetylenic group essential for full inducer potency in tricyclic series

Hepa1c1c7 cells; MCE-1/MCE-5 corroborate scaffold synergy

Evidence Dimension	Effect of acetylenic substituent and dual Michael acceptor architecture on NQO1 inducer potency
Target Compound Data	TBE-31 (with acetylene): Dm = 1.1 nM
Comparator Or Baseline	TBE-9 (without acetylene): Dm = 20 nM; MCE-1 (ring C monocyclic with acetylene): Dm = 34 nM; MCE-2 (ring C monocyclic without acetylene): Dm = 150 nM; MCE-5 (ring A monocyclic): Dm = 1,100 nM
Quantified Difference	~20-fold advantage of TBE-31 over TBE-9; ~30-fold over MCE-1; ~1000-fold over MCE-5; ~5-fold advantage of MCE-1 over MCE-2 confirms acetylene contribution
Conditions	Hepa1c1c7 murine hepatoma cells; NQO1 enzyme activity; Dm derived from Median Effect Equation

Why This Matters

This structure-activity relationship data provides a rational basis for procurement: the acetylene group and dual Michael acceptor architecture are not incremental modifications but essential potency determinants, justifying selection of TBE-31 over cheaper or more synthetically accessible des-ethynyl or monocyclic analogs.

• [1] Dinkova-Kostova AT, Talalay P, Sharkey J, Zhang Y, Holtzclaw WD, Wang XJ, David E, Schiavoni KH, Finlayson S, Mierke DF, Honda T. An exceptionally potent inducer of cytoprotective enzymes: elucidation of the structural features that determine inducer potency and reactivity with Keap1. J Biol Chem. 2010;285(44):33747-33755. doi:10.1074/jbc.M110.163485 View Source

Anti-Inflammatory Potency: TBE-31 Nitric Oxide Inhibition vs. CDDO and Bardoxolone Methyl in Macrophage Assays

TBE-31 inhibits nitric oxide (NO) production in RAW264.7 macrophage-like cells stimulated with interferon-γ or lipopolysaccharide with an IC50 of 1 nM, and suppresses iNOS protein at concentrations of 0.1–0.3 µM, comparable in potency to CDDO-Im [1]. In primary mouse macrophage anti-inflammatory assays, TBE-31 achieves an IC50 of 0.056 nM for inhibition of IFN-γ-induced NO production [2]. However, monocyclic cyanoenone 1 (MCE-1) demonstrates approximately 3-fold higher potency than CDDO for NO inhibition, and higher potency than TBE-31 for inhibition of TNF-α and IL-1β secretion in LPS-stimulated macrophages, indicating that while TBE-31 is among the most potent anti-inflammatory cyanoenones, certain monocyclic derivatives may surpass it in specific inflammatory cytokine assays [3].

NO Inhibition IC50

Cross-study comparable

IC50 = 1 nM (RAW264.7); 0.056 nM (primary macrophages); iNOS suppression at 0.1–0.3 μM

Reported macrophage NO inhibition context; MCE-1 may differ for cytokine endpoints

IFN-γ/LPS-stimulated cells; Griess assay and Western blot

Evidence Dimension	Inhibition of NO production and iNOS expression in macrophage cell lines
Target Compound Data	TBE-31: IC50 = 1 nM (RAW264.7 NO production); IC50 = 0.056 nM (primary macrophage NO production); iNOS suppression at 0.1–0.3 μM
Comparator Or Baseline	CDDO-Im: comparable iNOS suppression; MCE-1 (monocyclic): IC50 for NO inhibition ~3-fold lower than CDDO; higher potency than TBE-31 for TNF-α and IL-1β inhibition
Quantified Difference	TBE-31 NO inhibition comparable to CDDO-Im; MCE-1 NO inhibition ~3-fold more potent than CDDO; MCE-1 superior to TBE-31 for TNF-α/IL-1β (fold not specified)
Conditions	RAW264.7 cells stimulated with IFN-γ or LPS; Griess assay for NO; Western blot for iNOS; primary CD-1 mouse macrophages

Why This Matters

While TBE-31 is a highly potent anti-inflammatory agent, the existence of monocyclic analogs with superior cytokine inhibition highlights that TBE-31's primary differentiation lies in its combined potency, in vivo efficacy, and dual Michael acceptor architecture rather than in isolated anti-inflammatory assays; procurement decisions should weigh whether NQO1 induction potency and in vivo chemoprevention or maximal cytokine suppression is the priority endpoint.

• [1] Liby K, Yore MM, Roebuck BD, Baumgartner KJ, Honda T, Sundararajan C, Yoshizawa H, Gribble GW, Williams CR, Risingsong R, Royce DB, Dinkova-Kostova AT, Stephenson KK, Egner PA, Yates MS, Groopman JD, Kensler TW, Sporn MB. A novel acetylenic tricyclic bis-(cyano enone) potently induces phase 2 cytoprotective pathways and blocks liver carcinogenesis induced by aflatoxin. Cancer Res. 2008;68(16):6727-6733. doi:10.1158/0008-5472.CAN-08-1123 View Source
• [2] MCE (MedChemExpress) product datasheet reference from PMID 21361338: Antiinflammatory activity in CD-1 mouse macrophage assessed as inhibition of IFN-gamma induced NO production. IC50 = 0.056 nM for compound (±)-31 [TBE-31]. View Source
• [3] Zheng S, Laxmi YRS, David E, Dinkova-Kostova AT, Shiavoni KH, Ren Y, Zheng Y, Trevino I, Bumeister R, Ojima I, Wigley WC, Bliska JB, Mierke DF, Honda T. Synthesis, chemical reactivity as Michael acceptors, and biological potency of monocyclic cyanoenones, novel and highly potent anti-inflammatory and cytoprotective agents. J Med Chem. 2012;55(10):4837-4846. doi:10.1021/jm3003922 View Source

TBE-31 Optimal Application Scenarios Based on Quantified Differentiation Evidence

Hepatocellular Carcinoma Chemoprevention Studies Requiring Maximal In Vivo Efficacy

For researchers investigating aflatoxin-induced or other chemically-induced liver carcinogenesis models, TBE-31 is the preferred Nrf2 activator based on its demonstrated >90% reduction in hepatic preneoplastic lesions and superior potency over CDDO-Im in reducing aflatoxin-DNA adducts in vivo [1]. The compound's high liver tissue concentration after oral dosing (0.7 μmol/kg) and oral bioavailability with a 10.2 h half-life support chronic chemoprevention protocols [2]. Procurement of TBE-31 rather than CDDO-Im or sulforaphane is justified when the experimental endpoint requires maximal tumor burden reduction, as TBE-31 outperformed CDDO-Im, the previous benchmark compound in this assay [1].

Nrf2 Pathway Mechanistic Studies Requiring Defined Reversible Covalent Pharmacology

TBE-31's well-characterized reversible covalent mechanism—forming spectroscopically detectable Michael adducts with Keap1 cysteine residues without permanent protein modification—makes it the tool compound of choice for studies dissecting the kinetics and reversibility of Keap1 cysteine sensor engagement [3]. In experiments directly comparing Keap1 C151 sensor dependence across cyanoenone structural classes, TBE-31 serves as the tricyclic representative, enabling class-level comparisons with monocyclic (MCE-1, MCE-5) and pentacyclic (CDDO, TP-225) Keap1 modifiers [4]. Unlike irreversible inhibitors such as dimethyl fumarate, TBE-31 allows washout experiments to demonstrate reversibility of Nrf2 activation.

Dermatological Photoprotection and Transdermal Nrf2 Activation Research

For skin cancer chemoprevention studies, particularly those involving UV radiation or thiopurine-induced photosensitivity, TBE-31 is uniquely suited due to its demonstrated ability to achieve systemic Nrf2 activation via topical application [5]. The finding that small topical quantities (200 nmol) produce robust NQO1 induction in skin, blood, and liver, combined with decreased 6-thioguanine DNA incorporation, supports protocols investigating transdermal delivery as a chemopreventive strategy [5]. This distinguishes TBE-31 from the majority of Nrf2 activators, which lack published evidence of systemic pharmacodynamic effects from topical dosing.

Structure-Activity Relationship Studies of Michael Acceptor-Based Nrf2 Inducers

TBE-31 is an essential reference compound for SAR programs exploring cyanoenone Nrf2 inducers, as its dual Michael acceptor architecture within a rigid tricyclic scaffold provides the benchmark for assessing contributions of individual structural elements (acetylene group, ring A vs. ring C enone, spatial orientation) to inducer potency [4]. The availability of directly comparable analogs with quantitative potency data (TBE-9: Dm = 20 nM; MCE-1: Dm = 34 nM; MCE-5: Dm = 1,100 nM) enables rational design of novel inducers and provides internal validation standards for new synthetic compounds [4].

Application

Selection Property

Validation Focus

Hepatic carcinogenesis model studies

Nrf2 pathway induction context with liver exposure

Preneoplastic lesion reduction endpoint review

Nrf2 pathway mechanistic studies

Reversible covalent Keap1 engagement profile

Cysteine sensor reversibility and washout kinetics

Dermatological photoprotection research

Topical systemic Nrf2 activation capability

Transdermal pharmacodynamic response in skin/liver

SAR of Michael acceptor inducers

Dual Michael acceptor tricyclic scaffold

Inducer potency ranking across structural analogs

• [1] Liby K, Yore MM, Roebuck BD, Baumgartner KJ, Honda T, Sundararajan C, Yoshizawa H, Gribble GW, Williams CR, Risingsong R, Royce DB, Dinkova-Kostova AT, Stephenson KK, Egner PA, Yates MS, Groopman JD, Kensler TW, Sporn MB. A novel acetylenic tricyclic bis-(cyano enone) potently induces phase 2 cytoprotective pathways and blocks liver carcinogenesis induced by aflatoxin. Cancer Res. 2008;68(16):6727-6733. View Source
• [2] Kostov RV, Knatko EV, McLaughlin LA, Henderson CJ, Zheng S, Huang JT-J, Honda T, Dinkova-Kostova AT. Pharmacokinetics and pharmacodynamics of orally administered acetylenic tricyclic bis(cyanoenone), a highly potent Nrf2 activator with a reversible covalent mode of action. Biochem Biophys Res Commun. 2015;465(3):402-407. View Source
• [3] Dinkova-Kostova AT, Talalay P, Sharkey J, Zhang Y, Holtzclaw WD, Wang XJ, David E, Schiavoni KH, Finlayson S, Mierke DF, Honda T. An exceptionally potent inducer of cytoprotective enzymes: elucidation of the structural features that determine inducer potency and reactivity with Keap1. J Biol Chem. 2010;285(44):33747-33755. View Source
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